Cas no 2138002-28-3 (4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid)

• Product Name: 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid
• CAS No: 2138002-28-3
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 6254408
• PubChem ID: 165474172
• Update Time: 2025-05-25

4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid
• 4-{[1-(azetidin-3-yl)-1H-pyrazol-5-yl]carbamoyl}butanoic acid
• 2138002-28-3
• EN300-1131368

• Inchi： 1S/C11H16N4O3/c16-10(2-1-3-11(17)18)14-9-4-5-13-15(9)8-6-12-7-8/h4-5,8,12H,1-3,6-7H2,(H,14,16)(H,17,18)
• InChI Key： IEDHGBWXBRETQX-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 96.2Ų

Additional information on 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid

4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid: A Comprehensive Overview

4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid (CAS No. 2138002-28-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and biotechnology. The molecule consists of a butanoic acid backbone linked to a pyrazole ring, which is further substituted with an azetidine moiety. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened avenues for further structural modifications to enhance its bioavailability and efficacy.

Recent studies have highlighted the potential of 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as enzymes and receptors, makes it a promising candidate for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, investigations into its anti-inflammatory properties have revealed its capacity to inhibit COX enzymes, which are central to inflammatory processes.

In addition to its pharmacological applications, 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid has also been studied for its role in agrochemicals and industrial biotechnology. Its ability to act as a bioactive agent in agricultural settings has been explored, with potential applications in pest control and crop protection. Furthermore, the compound's stability under various environmental conditions has been evaluated, making it a viable option for use in sustainable agricultural practices.

The structural versatility of 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid allows for extensive modifications to tailor its properties for specific applications. Researchers have employed computational methods, such as molecular docking and quantum mechanics simulations, to predict the binding affinities of different analogs to target proteins. These computational tools have significantly accelerated the drug discovery process by enabling the identification of promising candidates for further experimental validation.

From an environmental perspective, the ecological impact of 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamoyl}butanoic acid has been a subject of recent research. Studies have assessed its biodegradability and toxicity profiles under various conditions, providing insights into its safety for human health and the environment. These findings are crucial for regulatory compliance and ensuring the sustainable use of this compound in industrial and agricultural settings.

In conclusion, 4-{1-(azetidin-3-yli)-pyrazol-carbamoyl}butanoic acid (CAS No. 2138002) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable asset in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of medicine, agriculture, and beyond.